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Compound of Interest

Compound Name: Erigeside |

Cat. No.: B158207

Disclaimer: Comprehensive scientific data, including detailed experimental protocols,
guantitative biological activity, and specific signaling pathways for Erigeside I, is not readily
available in the public domain. This document summarizes the existing information and
provides a broader context based on related compounds and the plant genus from which it is
likely derived.

Introduction

Erigeside | is a natural product with the chemical formula C20H20011 and a molecular weight of
436.37 g/mol . Its CAS number is 224824-74-2. While specific research on Erigeside | is
limited, its name and chemical structure suggest it belongs to the family of glycosides, likely
isolated from a plant species of the Erigeron genus. This genus, commonly known as fleabane,
has a history of use in traditional medicine. One of the synonyms for Erigeside I is 6'-O-
Caffeoylerigeroside, indicating it is a caffeoyl derivative. Commercial suppliers have noted its
potential as a radical scavenger, pointing towards antioxidant properties.

Chemical Properties

A summary of the known chemical properties of Erigeside | is presented in Table 1.

Table 1: Chemical Properties of Erigeside |
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Property Value Source
CAS Number 224824-74-2 [11[2]
Molecular Formula C20H20011 [1][2]
Molecular Weight 436.37 g/mol [11[2]

6'-O-Caffeoylerigeroside, 6'-
Caffeoylerigeroside, 3-[[6-O-
[(2E)-3-(3,4-

Synonyms Dihydroxyphenyl)-1-oxo-2- [1112]
propenyl]-beta-D-
glucopyranosyl]oxy]-4H-pyran-
4-one

[(2R,3S,4S,5R,6S)-3,4,5-
trihydroxy-6-(4-oxopyran-3-

IUPAC Name yl)oxyoxan-2-ylJmethyl (E)-3- [3]
(3,4-dihydroxyphenyl)prop-2-

enoate
Appearance Powder [1]
Purity 95~98% (HPLC) [1]

. -20°C, sealed, in a ventilated,
Storage Conditions ) [1]
dry environment

Traditional Medicine Context: The Erigeron Genus

While the specific traditional uses of Erigeside | are not documented, the Erigeron genus, from
which it is likely derived, has a rich history in folk medicine. Various species of Erigeron are
used to treat a range of ailments.

o Erigeron annuus, also known as annual fleabane, is utilized in Chinese folk medicine for
conditions such as indigestion, enteritis, epidemic hepatitis, and hematuria.[4][5]

o Other Erigeron species have been traditionally used for their anti-inflammatory, antibacterial,
and antioxidant properties.[6] For example, extracts of Erigeron roots have been shown to
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reduce acute inflammation.[7]

The therapeutic effects of these plants are attributed to their rich phytochemical content, which
includes flavonoids, terpenoids, polyacetylenic compounds, and various caffeoylquinic acids.[4]

[5]

Postulated Biological Activities and Mechanisms
Based on the limited information available and the activities of related compounds, Erigeside |
Is suggested to possess antioxidant and anti-inflammatory properties.

4.1. Antioxidant Activity

Erigeside | is described as a radical scavenger.[8] This activity is common among phenolic
compounds, a class to which the caffeoyl group in Erigeside | belongs. The general
mechanism of antioxidant action for such compounds involves the donation of a hydrogen atom
or an electron to a free radical, thereby neutralizing it.

A general workflow for assessing antioxidant activity is depicted below.
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Caption: General workflow for antioxidant activity assessment. (Within 100 characters)

4.2. Anti-inflammatory Activity

Many compounds isolated from Erigeron species exhibit anti-inflammatory effects.[7] The
mechanisms often involve the inhibition of key inflammatory mediators. For instance, extracts
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from Erigeron canadensis have been shown to suppress the production of nitric oxide (NO) and
prostaglandin Ez (PGE-2) in macrophages by inhibiting the NF-kB and MAPK signaling
pathways.[9]

Below is a simplified representation of a potential anti-inflammatory signaling pathway that
could be modulated by compounds from the Erigeron genus.

Erigeside |

MAPK Pathway NF-kB Pathway

Click to download full resolution via product page
Caption: Postulated anti-inflammatory mechanism of Erigeside I. (Within 100 characters)

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of Erigeside | are not
available in published literature. However, general methodologies for similar compounds can
be inferred.

5.1. Extraction and Isolation

A general procedure for the isolation of glycosides from plant material would typically involve
the following steps:
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Extraction: The dried and powdered plant material (e.g., aerial parts of an Erigeron species)
is extracted with a solvent such as ethanol or methanol.

Partitioning: The crude extract is then suspended in water and partitioned successively with

solvents of increasing polarity, such as hexane, ethyl acetate, and n-butanol, to separate
compounds based on their polarity.

o Chromatography: The fractions are then subjected to various chromatographic techniques,
including column chromatography (using silica gel, Sephadex, etc.) and preparative High-
Performance Liquid Chromatography (HPLC) to isolate the pure compound.

5.2. In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)
o Cell Culture: Murine macrophage cells (e.g., RAW 264.7) are cultured in a suitable medium.

o Treatment: Cells are pre-treated with various concentrations of Erigeside | for a specified
time, followed by stimulation with lipopolysaccharide (LPS) to induce an inflammatory
response.

e NO Measurement: The production of nitric oxide in the culture supernatant is measured
using the Griess reagent.

o Data Analysis: The concentration of Erigeside | that inhibits NO production by 50% (ICso) is
calculated.

Quantitative Data

No specific quantitative data, such as ICso or ECso values, for the biological activity of
Erigeside | has been found in the reviewed literature.

Conclusion and Future Directions

Erigeside | is a defined chemical entity with potential antioxidant and anti-inflammatory
properties, consistent with the traditional medicinal uses of the Erigeron genus. However, a
significant gap exists in the scientific literature regarding its specific biological activities,
mechanisms of action, and therapeutic potential. Future research should focus on the isolation
and complete structural elucidation of Erigeside I from its natural source, followed by
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comprehensive in vitro and in vivo studies to validate its postulated effects and to determine its
pharmacological profile. Such studies would be essential to unlock the potential of Erigeside |
for applications in the pharmaceutical and cosmetic industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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